Cas no 2034487-38-0 (1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone)

• Product Name: 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone
• CAS No: 2034487-38-0
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5379940
• Update Time: 2025-07-16

1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone

• Inchi： 1S/C15H16N2O4/c1-19-13-4-2-3-5-14(13)20-10-15(18)17-7-6-12-11(9-17)8-16-21-12/h2-5,8H,6-7,9-10H2,1H3
• InChI Key： YJVTWBLPAURWGY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=NOC=2CC1)COC1=CC=CC=C1OC

Additional information on 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone

Introduction to 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone (CAS No. 2034487-38-0)

1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone (CAS No. 2034487-38-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone is composed of a 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine core linked to a 2-methoxyphenoxy group via an ethanone moiety. The oxazolopyridine scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the methoxyphenyl group further enhances the compound's lipophilicity and biological activity.

Synthesis of 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone typically involves multi-step reactions. One common approach is to start with the formation of the 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine core through a cyclization reaction. Subsequently, the ethanone moiety is introduced via a coupling reaction with an appropriate acyl chloride or acid anhydride. Finally, the methoxyphenyl group is attached through a nucleophilic substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of biological activities, 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have highlighted its anti-cancer properties by demonstrating its ability to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

A notable study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone. The researchers found that this compound effectively reduced oxidative stress and protected neuronal cells from damage induced by neurotoxic agents. These findings suggest that this compound could be a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for further clinical development.

In conclusion, 1-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-(2-methoxyphenoxy)ethanone (CAS No. 2034487-38-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.